molecular formula C11H9N5O B8283398 1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-2-(1H,3H)-imidazolone

1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-2-(1H,3H)-imidazolone

Cat. No.: B8283398
M. Wt: 227.22 g/mol
InChI Key: QWXPUTFRASGUSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-2-(1H,3H)-imidazolone is a useful research compound. Its molecular formula is C11H9N5O and its molecular weight is 227.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9N5O

Molecular Weight

227.22 g/mol

IUPAC Name

3-[4-(1,2,4-triazol-1-yl)phenyl]-1H-imidazol-2-one

InChI

InChI=1S/C11H9N5O/c17-11-13-5-6-15(11)9-1-3-10(4-2-9)16-8-12-7-14-16/h1-8H,(H,13,17)

InChI Key

QWXPUTFRASGUSE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N2C=CNC2=O)N3C=NC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(2,2-Diethoxyethyl)-3-[4-(1H-1,2,4-triazol-1-yl)phenyl]urea (14.5 g) was dissolved in a mixture of methanol (214 ml) and water (85 ml), to which diluted hydrochloric acid (0.48 M, 104 ml) was added dropwise. After the reaction solution was stirred at room temperature for 14 hours, the precipitated crystals were collected by filtration to give 1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-2-(1H,3H)-imidazolone (8.0 g) as a colorless crystalline powder. The filtrate was concentrated under reduced pressure to about 200 ml and the precipitated crystals were collected by filtration to give an additional amount (1.08 g) of the product.
Name
1-(2,2-Diethoxyethyl)-3-[4-(1H-1,2,4-triazol-1-yl)phenyl]urea
Quantity
14.5 g
Type
reactant
Reaction Step One
Quantity
214 mL
Type
solvent
Reaction Step One
Name
Quantity
85 mL
Type
solvent
Reaction Step One
Quantity
104 mL
Type
solvent
Reaction Step One

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